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Compound of Interest

Compound Name: CB1151

Cat. No.: B2429744

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of CB-1158, a
potent arginase inhibitor also known as INCB001158 and Numidargistat. The following
procedures are designed to ensure the safety of laboratory personnel and the integrity of
research activities. While the Safety Data Sheet (SDS) for CB-1158 indicates it is not classified
as a hazardous substance, it is prudent to handle all research compounds of this nature with a
high degree of caution.[1]

Compound Identification and Properties

Initially referenced as CB1151, the correct identifier for this arginase inhibitor is CB-1158. It is a
potent and orally active inhibitor of arginase 1 and arginase 2.

Identifier Value

Common Name CB-1158, Numidargistat
Synonym INCB001158

CAS Number 1345810-21-0
Molecular Formula C18H27BCI2N20a4
Molecular Weight 417.1 g/mol

Solubility Soluble in DMSO
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Hazard Identification and Safety Data Sheet (SDS)
Overview

The Safety Data Sheet provided by Cayman Chemical for CB-1158 states that the substance is
not classified as hazardous according to the Globally Harmonized System (GHS).[1]

GHS Classification: Not classified[1]

Hazard Pictograms: None[1]

Signal Word: None[1]

Hazard Statements: None[1]

Despite this classification, it is critical to employ prudent laboratory practices to minimize
exposure, especially when handling the compound in powder form or preparing solutions.

Personal Protective Equipment (PPE)

The following table outlines the recommended personal protective equipment for handling CB-
1158. These recommendations are based on a risk-assessment approach that considers the
potential for exposure during different laboratory activities.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://cdn.caymanchem.com/cdn/msds/27297m.pdf
https://cdn.caymanchem.com/cdn/msds/27297m.pdf
https://cdn.caymanchem.com/cdn/msds/27297m.pdf
https://cdn.caymanchem.com/cdn/msds/27297m.pdf
https://cdn.caymanchem.com/cdn/msds/27297m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2429744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Activity

Recommended PPE

Rationale

Weighing and Dispensing
(Powder)

- Full-face powered air-
purifying respirator (PAPR) or
a certified N95 respirator. -
Disposable, solid-front lab coat
with tight-fitting cuffs. - Double-
gloving (e.g., nitrile). - Safety
glasses or goggles (if not using

a full-face respirator).

High risk of aerosolization and
inhalation of potent powders.
Full respiratory protection and
double-gloving provide an
extra barrier against

contamination.[2]

Solution Preparation

- Chemical fume hood or other
ventilated enclosure. - Lab
coat. - Safety glasses with side
shields or chemical splash
goggles. - Single pair of
chemical-resistant gloves (e.g.,

nitrile).

Reduced risk of aerosolization
compared to handling
powders, but potential for
splashes and spills exists.
Engineering controls are the

primary means of protection.[2]

General Laboratory Handling

- Lab coat. - Safety glasses. -
Appropriate chemical-resistant

gloves.

Standard laboratory practice to
prevent skin contact and eye

exposure.

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational workflow is essential for minimizing exposure and ensuring a

safe laboratory environment.

Pre-Experiment Preparation

o Review Safety Information: Before handling CB-1158, thoroughly review the Safety Data

Sheet and any internal safety protocols.[1]

o Prepare Work Area: Ensure that the designated work area, preferably a certified chemical

fume hood, is clean and uncluttered. Prepare a spill kit appropriate for the scale of the work.
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» Don PPE: Put on the appropriate personal protective equipment as outlined in the table
above.

Experiment Execution

e Weighing: When weighing the solid compound, do so within a ventilated enclosure to
minimize the risk of inhalation.

» Dissolving: When preparing solutions, add the solvent to the solid compound slowly to avoid
splashing.

e Handling: All handling of the compound, both in solid and solution form, should be done
within a designated and properly ventilated area.

Post-Experiment Decontamination and Waste Disposal

o Decontaminate: All surfaces and equipment that have come into contact with CB-1158
should be thoroughly decontaminated.

o Doff PPE: Remove PPE in the correct sequence to avoid cross-contamination.

o Segregate and Label Waste: All contaminated materials, including disposable PPE, pipette
tips, and vials, should be collected in a designated, sealed waste container.

Disposal Plan

Even though CB-1158 is not classified as hazardous, it is recommended to dispose of it as
chemical waste to prevent environmental contamination.
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Waste Type

Disposal Procedure

Rationale

Contaminated Labware (e.g.,

vials, pipette tips)

- Collect in a designated,

puncture-resistant, and sealed
container. - Label as "Chemical
Waste for Incineration” with the

name of the compound.

To prevent the release of the
compound into the
environment and ensure safe
handling by waste

management personnel.

Contaminated PPE (e.g.,

gloves, lab coat)

- Doff PPE carefully to avoid
self-contamination. - Place in a
sealed bag or container
labeled as "Chemical Waste

for Incineration”.

To prevent secondary
exposure and ensure proper

disposal.

Aqueous Waste

- Collect in a sealed, labeled
container. - Do not mix with
other waste streams unless
compatibility is confirmed. -
Dispose of through the
institution's chemical waste

program.

To avoid contaminating the
water supply and to comply

with local regulations.

Solid Waste

- Collect in a sealed, labeled
container. - Dispose of through
the institution's chemical waste

program.

To prevent environmental

contamination.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the recommended workflow for handling CB-1158 and the

logical relationship of safety protocols.
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Caption: Experimental workflow for handling CB-1158.
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Caption: Logical relationship of safety protocols for potent compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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